Cas no 1029108-75-5 (3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid)
1029108-75-5 structure
Product Name:3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:1029108-75-5
MF:C8H6N4O2
MW:190.158840656281
MDL:MFCD06738985
CID:1010970
PubChem ID:16740874
Update Time:2025-04-20
3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
- 5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic acid
- 3-pyrazin-2-yl-1H-pyrazole-5-carboxylic acid
- 5-(PYRAZINE-2-YL)PYRAZOLE-3-CARBOXYLIC ACID
- 3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
- F2198-0730
- A856610
- BBL100445
- 5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylicacid
- F11851
- CS-0111000
- SCHEMBL23780364
- STL554239
- AB28319
- EN300-1833226
- AKOS005254289
- J-000833
- MFCD06738985
- DB-014609
- 5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
- AKOS026721053
- 1029108-75-5
- 5-(2-Pyrazinyl)-1H-pyrazole-3-carboxylic acid
- BS-25576
- DTXSID90587734
-
- MDL: MFCD06738985
- Inchi: 1S/C8H6N4O2/c13-8(14)6-3-5(11-12-6)7-4-9-1-2-10-7/h1-4H,(H,11,12)(H,13,14)
- InChI Key: CRXNDMKZOCJVFF-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=NC=CN=2)=NN1)=O
Computed Properties
- Exact Mass: 190.04900
- Monoisotopic Mass: 190.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 91.76000
- LogP: 0.56490
3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049002629-5g |
5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid |
1029108-75-5 | 95% | 5g |
$931.12 | 2023-09-04 | |
| Fluorochem | 210099-1g |
5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid |
1029108-75-5 | 95% | 1g |
£123.00 | 2022-03-01 | |
| Fluorochem | 210099-5g |
5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid |
1029108-75-5 | 95% | 5g |
£368.00 | 2022-03-01 | |
| Fluorochem | 210099-25g |
5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid |
1029108-75-5 | 95% | 25g |
£1103.00 | 2022-03-01 | |
| Chemenu | CM168261-5g |
5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic acid |
1029108-75-5 | 95% | 5g |
$845 | 2021-08-05 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00183-1g |
3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid |
1029108-75-5 | 97% | 1g |
0.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00183-5g |
3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid |
1029108-75-5 | 97% | 5g |
6852.00 | 2021-07-09 | |
| TRC | P992330-10mg |
5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic Acid |
1029108-75-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P992330-50mg |
5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic Acid |
1029108-75-5 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P992330-100mg |
5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic Acid |
1029108-75-5 | 100mg |
$ 115.00 | 2022-06-03 |
3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1029108-75-5)3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
Order Number:A856610
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:01
Price ($):222.0/433.0/1039.0
Email:sales@amadischem.com
3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1029108-75-5)3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):222.0/433.0/1039.0